4-chloro-N-(furan-2-ylmethyl)pyridine-2-carboxamide
Overview
Description
4-chloro-N-(furan-2-ylmethyl)pyridine-2-carboxamide is a chemical compound that has been studied for its potential use in scientific research. This compound is of interest due to its unique structure and potential applications in the fields of biochemistry and physiology.
Mechanism of Action
The mechanism of action of 4-chloro-N-(furan-2-ylmethyl)pyridine-2-carboxamide is not yet fully understood. However, it is believed to act on specific receptors or enzymes in the body, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-viral properties. This compound has also been shown to have potential applications in the treatment of neurological disorders and metabolic diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-chloro-N-(furan-2-ylmethyl)pyridine-2-carboxamide in lab experiments is its unique structure, which allows for the development of new drugs and therapies. However, one limitation is that more research is needed to fully understand its mechanism of action and potential applications.
Future Directions
There are many future directions for the study of 4-chloro-N-(furan-2-ylmethyl)pyridine-2-carboxamide. Some potential areas of research include further investigation into its mechanism of action, the development of new drugs and therapies based on this compound, and the exploration of its potential applications in the treatment of various diseases and conditions. Additionally, more research is needed to fully understand the advantages and limitations of using this compound in lab experiments.
Synthesis Methods
The synthesis of 4-chloro-N-(furan-2-ylmethyl)pyridine-2-carboxamide involves the reaction of 4-chloropyridine-2-carboxylic acid with furan-2-methanol in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain the desired compound.
Scientific Research Applications
4-chloro-N-(furan-2-ylmethyl)pyridine-2-carboxamide has been studied for its potential use in scientific research in various fields such as biochemistry and physiology. This compound has been shown to have potential applications in the development of new drugs and therapies for various diseases and conditions.
properties
IUPAC Name |
4-chloro-N-(furan-2-ylmethyl)pyridine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O2/c12-8-3-4-13-10(6-8)11(15)14-7-9-2-1-5-16-9/h1-6H,7H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNLNMZQVSSBQNW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)C2=NC=CC(=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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